1,1',1''-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene

• CAS No.: 73340-64-4
• Molecular Formula: C27H24S3
• Molecular Weight: 444.7 g/mol
• IUPAC Name: 1,3,5-tris(phenylsulfanylmethyl)benzene
• InChI: InChI=1S/C27H24S3/c1-4-10-25(11-5-1)28-19-22-16-23(20-29-26-12-6-2-7-13-26)18-24(17-22)21-30-27-14-8-3-9-15-27/h1-18H,19-21H2
• InChI Key: UWGWLCAUNOVKRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=CC(=CC(=C2)CSC3=CC=CC=C3)CSC4=CC=CC=C4

Description

1,1’,1’'-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene is an organic compound characterized by its unique structure, which includes three benzene rings connected by methylene and sulfur linkages

Preparation Methods

The synthesis of 1,1’,1’'-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene typically involves multi-step organic reactions. One common method includes the reaction of benzene-1,3,5-triyl tris(methylene) with thiol groups under controlled conditions to form the desired product. Industrial production methods may involve the use of catalysts to enhance the reaction efficiency and yield.

Chemical Reactions Analysis

1,1’,1’'-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reducing agents like lithium aluminum hydride can reduce the compound to its corresponding thiol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methylene groups can be replaced by other functional groups under appropriate conditions.

Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,1’,1’'-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential use in drug development and delivery systems.

Industry: It is used in the production of polymers and other advanced materials due to its unique structural properties.

Mechanism of Action

The mechanism by which 1,1’,1’'-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene exerts its effects involves interactions with various molecular targets. The sulfur atoms in the compound can form strong bonds with metal ions, making it useful in catalysis and materials science. Additionally, its ability to undergo oxidation and reduction reactions allows it to participate in redox processes, which are crucial in many biological and chemical systems.

Comparison with Similar Compounds

1,1’,1’'-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene can be compared with other similar compounds such as:

1,1’,1’'-(1,3,5-Pentanetriyl)tribenzene: This compound has a similar triyl structure but with different linkages, leading to distinct chemical properties.

1,1’,1’'-(Benzene-1,3,5-triyl)tris(3-phenylpropan-1-one): Another structurally related compound with different functional groups, affecting its reactivity and applications.

The uniqueness of 1,1’,1’'-[Benzene-1,3,5-triyltris(methylenesulfanediyl)]tribenzene lies in its methylene and sulfur linkages, which impart specific chemical and physical properties that are valuable in various research and industrial applications.